2-[(6-ethyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]-N-mesitylacetamide

• IUPAC Name: 2-(6-ethyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanyl-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C23H24N4O3S2/c1-5-27-18-9-7-6-8-17(18)22-19(32(27,29)30)12-24-23(26-22)31-13-20(28)25-21-15(3)10-14(2)11-16(21)4/h6-12H,5,13H2,1-4H3,(H,25,28)
• InChI Key: HHIVEKFYBLNDIP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C3=NC(=NC=C3S1(=O)=O)SCC(=O)NC4=C(C=C(C=C4C)C)C
• Molecular Formula: C23H24N4O3S2
• Molecular Weight: 468.6 g/mol

Description

2-[(6-ethyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]-N-mesitylacetamide is a useful research compound. Its molecular formula is C23H24N4O3S2 and its molecular weight is 468.59. The purity is usually 95%.
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Scientific Research Applications

Antiviral Applications

Research on derivatives of the pyrimido[1,2-c][1,3]benzothiazin scaffold, similar in structure to the specified compound, has shown promising anti-HIV properties. The structure-activity relationship studies of these derivatives have led to the development of compounds with enhanced potency against HIV-1 and HIV-2 strains. The introduction of specific accessory groups and modifications has resulted in significant improvements in antiretroviral activity, demonstrating the potential of these compounds in the treatment of HIV infections (Mizuhara et al., 2012).

Antimicrobial and Insecticidal Properties

Derivatives incorporating the thiadiazole moiety, closely related to the target compound, have been synthesized and assessed for their insecticidal and antimicrobial properties. These compounds have shown effective activity against various bacterial and fungal strains, as well as against pests like the cotton leafworm, Spodoptera littoralis. This highlights the potential of such compounds in developing new insecticides and antimicrobial agents (Fadda et al., 2017).

Anti-Allergy and Antimicrobial Applications

The cyclization of related thioureidothiophen carboxylates has led to the discovery of new compounds with anti-allergy and antimicrobial activities. These findings suggest the potential use of these derivatives in developing treatments for allergies and infections, offering a new avenue for therapeutic interventions (Leistner et al., 1988).

Synthesis and Evaluation of Novel Compounds

The synthesis of novel polyheterocyclic ring systems derived from related compounds has been explored, with some derivatives displaying promising antimicrobial activity. These studies contribute to the ongoing search for new antimicrobial agents, highlighting the versatility of such compounds in medicinal chemistry (Bondock, 2015).

Antioxidant Properties

Research into benzothiazole and pyrimidine derivatives, akin to the chemical structure , has unveiled compounds with significant antioxidant activities. These findings indicate the potential of such molecules in combating oxidative stress-related diseases, presenting an opportunity for the development of novel antioxidants (Ahmad et al., 2012).